Cas no 947688-89-3 (3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridineacetic acid methyl ester)

• Product Name: 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridineacetic acid methyl ester
• CAS No: 947688-89-3
• MF: C₁₅H₂₂BNO₅
• MW: 307.149884700775
• CID: 1122753
• PubChem ID: 68942576
• Update Time: 2025-10-29

3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridineacetic acid methyl ester
• methyl 2-[3-methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-2-yl]acetate
• Methyl2-(3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate
• 947688-89-3
• DTXSID601131179
• Methyl 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridineacetate
• methyl 2-[3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetate
• Methyl 2-(3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate
• SCHEMBL4173924

• Inchi： 1S/C15H22BNO5/c1-14(2)15(3,4)22-16(21-14)10-7-12(19-5)11(17-9-10)8-13(18)20-6/h7,9H,8H2,1-6H3
• InChI Key： MTUKYQJDGQSQIS-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(CC(=O)OC)=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 307.1591030g/mol
• Monoisotopic Mass: 307.1591030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridineacetic acid methyl ester

Comprehensive Overview of 3-Methoxy-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-2-Pyridineacetic Acid Methyl Ester (CAS No. 947688-89-3)

The compound 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridineacetic acid methyl ester (CAS No. 947688-89-3) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research, organic synthesis, and material science. Its unique molecular structure, featuring a pyridine core and a dioxaborolane moiety, makes it a valuable intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura coupling, a widely used method for forming carbon-carbon bonds. The presence of the methoxy and methyl ester groups further enhances its reactivity and solubility, making it a versatile building block for drug discovery and fine chemical synthesis.

In recent years, the demand for boron-containing compounds like 947688-89-3 has surged due to their pivotal role in developing targeted therapies and bioconjugation strategies. Researchers are particularly interested in its potential for creating proteolysis-targeting chimeras (PROTACs), a groundbreaking approach in degradation therapeutics. The compound’s boronate ester functionality allows for selective modifications, enabling the design of molecules with improved pharmacokinetic properties. This aligns with the growing trend in precision medicine, where tailored molecular tools are essential for addressing complex diseases.

From a synthetic chemistry perspective, 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridineacetic acid methyl ester is often utilized in high-throughput screening and combinatorial chemistry. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a preferred choice for library synthesis in drug discovery. Additionally, its boron center can participate in click chemistry reactions, facilitating the rapid assembly of complex molecular architectures. These attributes have positioned it as a key player in the development of next-generation therapeutics and functional materials.

The compound’s relevance extends to agrochemical research, where boronic acid derivatives are employed to design novel pesticides and herbicides with enhanced selectivity and environmental safety. Its pyridine scaffold is particularly advantageous for mimicking natural ligands, enabling the modulation of biological pathways with high specificity. This has garnered attention from industries focused on sustainable agriculture and green chemistry, as researchers seek alternatives to traditional agrochemicals with lower ecological impact.

In the realm of material science, CAS 947688-89-3 contributes to the development of organic electronic materials, such as OLEDs and conductive polymers. Its ability to act as a ligand or cross-linker in polymer matrices enhances the thermal and electrical properties of these materials. This aligns with the global push toward renewable energy and smart materials, where functionalized heterocyclic compounds play a critical role in advancing technology.

Quality control and analytical characterization of 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridineacetic acid methyl ester are paramount for ensuring its efficacy in research and industrial applications. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers and manufacturers emphasize batch-to-batch consistency to meet the stringent requirements of pharmaceutical-grade materials, reflecting the compound’s importance in high-stakes applications.

As the scientific community continues to explore the potential of boron chemistry, compounds like 947688-89-3 are expected to remain at the forefront of innovation. Their integration into drug delivery systems, diagnostic tools, and advanced materials underscores their multidisciplinary utility. For researchers and industry professionals, understanding the properties and applications of this compound is essential for driving progress in cutting-edge science and technology.